Cas no 2979-70-6 (2-methyl-5-phenylpentan-2-ol)

• Product Name: 2-methyl-5-phenylpentan-2-ol
• CAS No: 2979-70-6
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 288713
• PubChem ID: 346429
• Update Time: 2025-05-23

2-methyl-5-phenylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzenebutanol, a,a-dimethyl-
• 2-methyl-5-phenylpentan-2-ol
• 1,1-dimethyl-4-phenylbutanol
• 2-Hydroxy-2-methyl-5-phenyl-pentan
• 2-hydroxy-2-methyl-5-phenylpentane
• 2-methyl-5-phenyl-2-pentanol
• 2-methyl-5-phenyl-pentan-2-ol
• AC1L84Z7
• NSC404661
• SureCN3804525
• SCHEMBL3804525
• 2979-70-6
• SB84152
• CS-0210402
• EN300-1862158
• DTXSID60323686
• MFCD19347554
• AKOS014313295
• NSC-404661
• CAA97970
• BS-32233
• 2-Hydroxy-2-methyl-5-penylpentane
• VLVIXHCNKDTNEL-UHFFFAOYSA-N

• MDL： MFCD19347554
• Inchi： 1S/C12H18O/c1-12(2,13)10-6-9-11-7-4-3-5-8-11/h3-5,7-8,13H,6,9-10H2,1-2H3
• InChI Key： VLVIXHCNKDTNEL-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 2.78020

Additional information on 2-methyl-5-phenylpentan-2-ol

Exploring Benzenebutanol, a,a-dimethyl- (CAS No. 2979-70-6): Properties, Applications, and Industry Insights

Benzenebutanol, a,a-dimethyl- (CAS No. 2979-70-6) is a specialized organic compound that has garnered attention in various industrial and research applications. Known for its unique molecular structure, this compound is often referred to by its systematic name, a,a-dimethylbenzenebutanol, or its CAS registry number. Its chemical formula and properties make it a valuable intermediate in the synthesis of fragrances, pharmaceuticals, and specialty chemicals.

The growing interest in Benzenebutanol, a,a-dimethyl- is driven by its versatility and compatibility with modern green chemistry principles. Researchers and manufacturers are increasingly exploring sustainable methods to produce this compound, aligning with global trends toward eco-friendly chemical processes. This focus on sustainability has made a,a-dimethylbenzenebutanol a topic of discussion in forums and publications dedicated to green chemistry innovations.

One of the key properties of Benzenebutanol, a,a-dimethyl- is its role as a precursor in the fragrance industry. The compound's aromatic characteristics contribute to the formulation of long-lasting scents in perfumes and personal care products. Its stability under various conditions makes it a preferred choice for high-end fragrance applications, where consistency and longevity are critical.

In the pharmaceutical sector, a,a-dimethylbenzenebutanol is investigated for its potential as a building block in drug synthesis. Its molecular framework allows for modifications that can lead to bioactive molecules, making it a candidate for developing new therapeutic agents. This application is particularly relevant given the increasing demand for novel drug candidates in treating complex diseases.

From a market perspective, the demand for Benzenebutanol, a,a-dimethyl- is influenced by trends in the cosmetics and pharmaceutical industries. As consumers prioritize premium and sustainable products, manufacturers are seeking high-purity intermediates like a,a-dimethylbenzenebutanol to meet these expectations. Market reports highlight a steady growth trajectory for this compound, driven by innovation in end-use applications.

For researchers and industry professionals, understanding the synthesis and handling of Benzenebutanol, a,a-dimethyl- is essential. The compound's stability and reactivity profile require precise control during production and storage. Advances in catalytic processes have improved the efficiency of its synthesis, reducing waste and energy consumption—a significant step toward sustainable chemical manufacturing.

Another area of interest is the potential of a,a-dimethylbenzenebutanol in material science. Its incorporation into polymers and coatings can enhance material properties such as durability and resistance to environmental factors. This application aligns with the broader industry shift toward high-performance materials in automotive, aerospace, and construction sectors.

In conclusion, Benzenebutanol, a,a-dimethyl- (CAS No. 2979-70-6) is a multifaceted compound with significant industrial relevance. Its applications in fragrances, pharmaceuticals, and materials science underscore its value as a chemical intermediate. As industries continue to evolve toward sustainability and innovation, a,a-dimethylbenzenebutanol is poised to remain a key player in the specialty chemicals market.